Cas no 1704389-79-6 (4-phenylpent-2-en-1-amine)

• Product Name: 4-phenylpent-2-en-1-amine
• CAS No: 1704389-79-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5883053
• PubChem ID: 22024747
• Update Time: 2025-05-22

4-phenylpent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenylpent-2-en-1-amine
• EN300-1233057
• SCHEMBL6014433
• 1704389-79-6
• AKOS026737586

• Inchi： 1S/C11H15N/c1-10(6-5-9-12)11-7-3-2-4-8-11/h2-8,10H,9,12H2,1H3/b6-5+
• InChI Key： ITEFMDXKFILSTK-AATRIKPKSA-N
• SMILES： NC/C=C/C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-phenylpent-2-en-1-amine

4-Phenylpent-2-en-1-amine: A Comprehensive Overview

4-Phenylpent-2-en-1-amine, also known by its CAS number 1704389-79-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a phenyl group attached to a pentenamine backbone, has garnered attention due to its potential in drug development, polymer synthesis, and as a precursor for advanced materials. Recent studies have further elucidated its properties and functionalities, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 4-phenylpent-2-en-1-amine is defined by a conjugated system that includes a double bond between carbons 2 and 3 of the pentenamine chain. This conjugation imparts unique electronic properties, which are crucial for its reactivity and applicability in chemical synthesis. The phenyl group attached at the fourth position introduces aromaticity, enhancing the compound's stability and influencing its interaction with other molecules. These structural features make 4-phenylpent-2-en-1-amine an ideal candidate for exploring novel chemical reactions and material designs.

Recent advancements in synthetic chemistry have enabled the efficient production of 4-phenylpent-2-en-amines through various routes, including catalytic hydrogenation and organocatalytic processes. These methods not only improve yield but also reduce the environmental footprint of production, aligning with the growing demand for sustainable chemical manufacturing. The compound's ability to undergo multiple types of reactions, such as nucleophilic additions and cycloadditions, further underscores its utility in constructing complex molecular architectures.

In the realm of materials science, 4-phencylpentenamines have shown promise as building blocks for polymeric materials with tailored mechanical and electronic properties. Researchers have explored their use in synthesizing conductive polymers and stimuli-responsive materials, which hold potential applications in electronics, sensors, and biomedical devices. For instance, recent studies demonstrate that polymers derived from 4-phencylpentenamines exhibit enhanced conductivity under specific conditions, making them candidates for next-generation electronic materials.

Beyond materials science, 4-phencylpentenamines are being investigated for their role in drug discovery. Their structural versatility allows them to serve as scaffolds for bioactive molecules targeting various therapeutic areas. For example, derivatives of 4-phencylpentenamines have been reported to exhibit anti-inflammatory and antioxidant activities, suggesting their potential in developing new pharmaceutical agents. Ongoing research is focused on optimizing their bioavailability and efficacy while minimizing adverse effects.

The integration of computational chemistry tools has significantly accelerated the exploration of 4-phencylpentenamines' properties. Advanced molecular modeling techniques provide insights into their electronic structure, reactivity patterns, and interaction dynamics with other molecules. These computational studies complement experimental work, enabling researchers to design more efficient synthetic pathways and predict the behavior of novel compounds derived from 4-phencylpentenamines.

In conclusion, 4-phencylpentenamines, represented by CAS No. 1704389-79-6, stand at the forefront of chemical innovation due to their unique structure and diverse applications. From advanced materials to drug development, this compound continues to inspire groundbreaking research across multiple disciplines. As scientific understanding deepens and new technologies emerge, the potential of 4-phencylpentenamines to revolutionize various industries remains vast and exciting.